Cas no 19499-97-9 (4-Methyl-1H-indol-5-ol)

• Product Name: 4-Methyl-1H-indol-5-ol
• CAS No: 19499-97-9
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD19218316
• CID: 4709923
• Update Time: 2025-04-23

4-Methyl-1H-indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-indol-5-ol
• 1H-Indol-5-ol, 4-methyl-
• 1h-indol-5-ol,4-methyl-
• KFELHBGMNBHIHF-UHFFFAOYSA-N
• FCH952914
• 4-Methyl-1H-indol-5-ol

• MDL： MFCD19218316
• Inchi： 1S/C9H9NO/c1-6-7-4-5-10-8(7)2-3-9(6)11/h2-5,10-11H,1H3
• InChI Key： KFELHBGMNBHIHF-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=CN2)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 36

Additional information on 4-Methyl-1H-indol-5-ol

4-Methyl-1H-indol-5-ol (CAS No. 19499-97-9): Properties, Applications, and Market Insights

4-Methyl-1H-indol-5-ol (CAS No. 19499-97-9) is an important organic compound belonging to the indole derivatives family. This heterocyclic aromatic compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the molecular formula C₉H₉NO, this compound features a methyl group at the 4-position and a hydroxyl group at the 5-position of the indole ring, giving it unique chemical properties that researchers are actively exploring.

The growing interest in 4-Methyl-1H-indol-5-ol derivatives stems from their potential as building blocks for more complex molecules. In pharmaceutical research, scientists are particularly interested in how modifications to this core structure might lead to novel drug candidates. Recent studies have shown that 4-Methyl-5-hydroxyindole derivatives exhibit interesting biological activities, making them valuable targets for medicinal chemistry programs focused on neurological and metabolic disorders.

From a chemical perspective, 4-Methyl-1H-indol-5-ol demonstrates typical indole chemistry characteristics while offering additional reactivity sites due to its substituents. The compound appears as a light brown to beige crystalline powder at room temperature, with moderate solubility in common organic solvents. Its melting point typically ranges between 180-185°C, and it shows stability under normal storage conditions. These physical properties make it suitable for various synthetic applications where controlled reactivity is desired.

In material science applications, researchers are investigating 5-hydroxy-4-methylindole as a potential precursor for conductive polymers and organic electronic materials. The compound's ability to form stable radicals and participate in oxidation-reduction reactions makes it attractive for developing new organic semiconductors. This aligns with current industry trends toward sustainable and bio-based electronic materials, answering frequent search queries about "green alternatives to traditional semiconductors."

The synthesis of CAS 19499-97-9 typically involves multi-step organic reactions starting from commercially available indole derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable production methods. Recent patents have disclosed improved synthetic routes that reduce waste generation while maintaining high yields, addressing common search terms like "eco-friendly synthesis of indole derivatives."

Analytical characterization of 4-Methyl-1H-indol-5-ol employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. Quality control protocols for this compound focus on purity assessment and identification of potential byproducts. These analytical methods ensure batch-to-batch consistency, which is crucial for research and industrial applications where reproducible results are essential.

Market analysis indicates steady growth in demand for 4-Methyl-1H-indol-5-ol suppliers, particularly from the pharmaceutical and specialty chemicals sectors. The compound's price has remained relatively stable in recent years, with major producers located in North America, Europe, and Asia. Industry reports suggest increasing interest from emerging markets, reflecting broader trends in chemical research globalization.

Storage and handling recommendations for 4-Methyl-1H-indol-5-ol follow standard laboratory chemical protocols. The compound should be kept in tightly sealed containers, protected from light and moisture, at room temperature. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the material in powder form to prevent inhalation or contact with eyes and skin.

Recent scientific literature highlights novel applications of 4-Methylindol-5-ol in catalysis and as a ligand in transition metal complexes. These developments respond to frequent researcher queries about "new applications of functionalized indoles" and demonstrate the compound's versatility beyond its traditional uses. The ability to coordinate with various metals opens possibilities in homogeneous catalysis and materials design.

Regulatory status of CAS No. 19499-97-9 varies by region, but it generally falls under standard chemical regulations rather than specific controlled substance categories. Manufacturers and distributors must comply with appropriate chemical inventory listings such as TSCA in the United States and REACH in Europe. This regulatory profile makes the compound accessible for legitimate research purposes while ensuring proper safety protocols are followed.

Future research directions for 4-Methyl-1H-indol-5-ol may explore its potential in drug discovery, particularly in targeting specific enzyme systems where indole derivatives have shown activity. The compound's structural features make it a promising scaffold for developing modulators of various biological targets. Additionally, its applications in materials science continue to expand, with investigations into its use in organic photovoltaics and light-emitting devices.

For researchers seeking high purity 4-Methyl-1H-indol-5-ol, several specialty chemical suppliers offer the compound in various quantities. Product specifications typically include ≥98% purity by HPLC, with certificates of analysis available upon request. The availability of custom synthesis services also allows for preparation of isotopically labeled or otherwise modified versions of the compound for specialized research applications.

In conclusion, 4-Methyl-1H-indol-5-ol (CAS No. 19499-97-9) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to inspire new research directions, particularly in areas aligned with current scientific trends such as sustainable chemistry and targeted drug development. As understanding of this compound's potential grows, so does its importance in both academic and industrial research settings.